Cas no 13540-56-2 (Benzene,1,2-dimethyl-4-(phenylmethyl)-)

• Product Name: Benzene,1,2-dimethyl-4-(phenylmethyl)-
• CAS No: 13540-56-2
• MF: C₁₅H₁₆
• MW: 196.287544250488
• CID: 150734
• PubChem ID: 602496
• Update Time: 2024-02-27

Benzene,1,2-dimethyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dimethyl-4-(phenylmethyl)-
• Methane, phenyl-3,4-xylyl-
• BENZENE,1,2-DIMETHYL-4-(PHENY)
• 4-Benzyl-o-xylene
• Phenyl 3,4-xylylmethane
• 1-Benzyl-3,4-dimethylbenzene
• 3,4-Dimethylphenylphenylmethane
• Phenyl(3,4-dimethylphenyl)methane
• 1,2-Dimethyl-4-(phenylmethyl)benzene
• Benzene, 1,2-dimethyl-4-(phenylmethyl)-

• Inchi： 1S/C15H16/c1-12-8-9-15(10-13(12)2)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： IWSSFULMLQTJFO-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(CC2=CC=CC=C2)C=C1C

Computed Properties

• Exact Mass: 196.12528
• Monoisotopic Mass: 196.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.9811 (estimate)
• Melting Point: 0.95°C (estimate)
• Boiling Point: 288.19°C (estimate)
• Flash Point: 121.9°C
• Refractive Index: 1.5464 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes